5-Bromo-2-fluoro-1-methyl-3-(trifluoromethyl)benzene

• IUPAC Name: 5-bromo-2-fluoro-1-methyl-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H5BrF4/c1-4-2-5(9)3-6(7(4)10)8(11,12)13/h2-3H,1H3
• InChI Key: LFHOMTUGUHOAIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)C(F)(F)F)Br
• Molecular Formula: C8H5BrF4
• Molecular Weight: 257.02 g/mol
• CAS RN: 2167934-38-3

Description

5-Bromo-2-fluoro-1-methyl-3-(trifluoromethyl)benzene is a chemical compound with the molecular formula C8H5BrF4. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-fluoro-1-methyl-3-(trifluoromethyl)benzene consists of a benzene ring substituted with bromo, fluoro, methyl, and trifluoromethyl groups. The exact positions of these substituents on the benzene ring can be determined by the numbering in the name of the compound.

Scientific Research Applications

Palladium-Catalyzed Direct Arylations of Heteroarenes

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Biological Potential of Indole Derivatives

Indole derivatives play a crucial role in drug development. While not directly related to the compound, understanding indole derivatives sheds light on potential applications:

• Anti-Inflammatory and Analgesic Activities : Some indole derivatives exhibit anti-inflammatory and analgesic properties. .

Fluorinated Pyridines

While not directly related to the compound, understanding fluorination of pyridines provides insights into potential applications:

• Fluorination Reactions : Fluorination of pyridine using complex AlF₃ and CuF₂ forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine. .

Safety and Hazards

The safety and hazards associated with 5-Bromo-2-fluoro-1-methyl-3-(trifluoromethyl)benzene are not detailed in the search results. As with any chemical, appropriate safety measures should be taken when handling it.